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Compound of Interest

Compound Name: 8-Br-2'-O-Me-cAMP

Cat. No.: B15610841 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe work environment and

maintaining regulatory compliance. This document provides essential safety and logistical

information for the disposal of 8-Br-2'-O-Me-cAMP (8-Bromo-2'-O-methyladenosine-3',5'-cyclic

monophosphate), a specific activator of the exchange protein activated by cyclic AMP (Epac).

[1]

While a specific Safety Data Sheet (SDS) for 8-Br-2'-O-Me-cAMP is not readily available, data

for the closely related compound, 8-Bromoadenosine-3',5'-cyclic monophosphate (8-Br-cAMP),

indicates that it is not considered hazardous under the 2012 OSHA Hazard Communication

Standard.[2] However, it is crucial to handle all laboratory chemicals with care and follow

established safety protocols.

Summary of Safety Information
The following table summarizes key safety information based on the SDS for the analogous

compound, 8-Br-cAMP.[2]
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Parameter Information Source

Hazard Classification

Not considered hazardous by

the 2012 OSHA Hazard

Communication Standard (29

CFR 1910.1200)

[2]

Personal Protective Equipment

(PPE)

Safety goggles, protective

gloves, and appropriate lab

clothing are recommended to

prevent skin and eye contact.

A particle filter respirator may

be used if dust is generated.

[2]

Handling
Ensure adequate ventilation.

Avoid dust formation.
[2]

Storage

Store in a freezer under an

inert atmosphere. Keep the

container tightly closed in a

dry, well-ventilated place and

protect from moisture.

[2]

Incompatible Materials Strong oxidizing agents. [2]

Environmental Precautions
Should not be released into

the environment.
[2]

Step-by-Step Disposal Protocol
The following protocol provides a general guideline for the disposal of 8-Br-2'-O-Me-cAMP. It is

imperative to consult and adhere to your institution's specific Environmental Health and Safety

(EHS) guidelines, as local regulations may vary.

Consult Local EHS Guidelines: Before beginning any disposal process, contact your

institution's EHS office to obtain specific procedures for non-hazardous chemical waste.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety glasses, and nitrile gloves.

Contain the Waste:
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Solid Waste: Carefully sweep up any solid 8-Br-2'-O-Me-cAMP powder, avoiding the

creation of dust.[2] Place the collected powder into a clearly labeled, sealable container

designated for chemical waste.

Contaminated Materials: Any materials used to handle the compound (e.g., weigh boats,

contaminated pipette tips, gloves) should also be placed in the designated chemical waste

container.

Label the Waste Container: Clearly label the waste container with the full chemical name: "8-

Bromo-2'-O-methyladenosine-3',5'-cyclic monophosphate" and indicate that it is non-

hazardous waste.

Store for Pickup: Store the sealed waste container in a designated, secure area for chemical

waste pickup, following your institution's procedures.

Documentation: Maintain a record of the disposed chemical, including the quantity and date

of disposal, as required by your institution.
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Start: Need to Dispose of 8-Br-2'-O-Me-cAMP

Consult Institutional EHS Guidelines for Non-Hazardous Chemical Waste

Wear Appropriate PPE (Lab Coat, Goggles, Gloves)

Place Solid Waste and Contaminated Materials in a Labeled, Sealable Container

Label Container with Full Chemical Name

Store Sealed Container in Designated Waste Area for Pickup

Document Disposal (Quantity, Date)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 8-Br-2'-O-Me-cAMP.

Signaling Pathway of 8-Br-2'-O-Me-cAMP
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8-Br-2'-O-Me-cAMP is a specific activator of the Exchange protein directly activated by cAMP

(Epac), also known as cAMP-GEF. Unlike the endogenous second messenger cAMP, which

activates both Protein Kinase A (PKA) and Epac, 8-Br-2'-O-Me-cAMP is highly selective for

Epac.[1] This selectivity makes it a valuable tool for studying Epac-mediated signaling

pathways in isolation. The activation of Epac by 8-Br-2'-O-Me-cAMP leads to the activation of

the small G-protein Rap1, which in turn modulates various downstream cellular processes.
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Caption: Simplified signaling pathway of 8-Br-2'-O-Me-cAMP via Epac activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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